[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]acetic acid

Specification

• CAS No.: 1206119-33-6
• Molecular Formula: C12H9FN2O3
• Molecular Weight: 248.21 g/mol
• IUPAC Name: 2-[3-(2-fluorophenyl)-6-oxopyridazin-1-yl]acetic acid
• Standard InChI: InChI=1S/C12H9FN2O3/c13-9-4-2-1-3-8(9)10-5-6-11(16)15(14-10)7-12(17)18/h1-6H,7H2,(H,17,18)
• Standard InChI Key: MGOZUNGNTOKFBX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=NN(C(=O)C=C2)CC(=O)O)F
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN(C(=O)C=C2)CC(=O)O)F

Introduction

[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]acetic acid is a synthetic organic compound belonging to the class of pyridazine derivatives. These compounds are known for their diverse applications in medicinal chemistry and drug development due to their unique structural features and potential biological activities. The presence of a fluorophenyl group enhances its chemical properties and biological interactions, making it a subject of interest in scientific research.

Synthesis and Preparation

The synthesis of [3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]acetic acid typically involves several key steps, including the reaction of appropriate precursors under controlled conditions. Optimized reaction conditions, such as temperature control and solvent choice, are crucial for enhancing yield and purity during each stage of synthesis.

Biological Activities and Potential Applications

Pyridazine derivatives, including [3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]acetic acid, often exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. These compounds can modulate enzyme activity and receptor interactions, making them valuable in drug development. Further research is essential to fully elucidate its properties and applications in scientific contexts.